Cas no 1368803-19-3 (2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine
• CAS No: 1368803-19-3
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6231619
• PubChem ID: 82282549
• Update Time: 2025-10-31

2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine
• 1368803-19-3
• EN300-1827348

• Inchi： 1S/C13H18N2/c1-9(8-14)13-10(2)15(3)12-7-5-4-6-11(12)13/h4-7,9H,8,14H2,1-3H3
• InChI Key： UIYDGMJPMXRCFU-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)C(C)CN

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine (CAS No. 1368803-19-3)

2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368803-19-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a rigid indole core substituted with dimethyl and propylamine functionalities, has garnered attention due to its structural complexity and potential biological activities. The indole scaffold is a privileged structure in medicinal chemistry, known for its role in various pharmacophores across multiple therapeutic categories.

The indole ring system in 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine contributes to its unique electronic and steric properties, making it a versatile building block for drug discovery. Recent advancements in computational chemistry have highlighted the importance of such heterocyclic structures in modulating receptor interactions. Studies suggest that the dimethyl substitution at the 1-position of the indole ring enhances lipophilicity, a critical parameter for membrane permeability and oral bioavailability. This feature is particularly relevant in the design of small-molecule inhibitors targeting membrane-bound receptors.

In the context of modern drug development, 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine has been explored as a precursor in the synthesis of novel therapeutic agents. Its amine moiety at the propyl chain provides a handle for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles. For instance, recent research has demonstrated its utility in generating potent serotonin receptor modulators, which are under investigation for potential applications in neurodegenerative disorders. The propyl side chain introduces an additional degree of conformational flexibility, allowing for fine-tuning of binding interactions with biological targets.

The pharmacological relevance of this compound is further underscored by its structural similarity to known bioactive molecules. The indole derivative class is well-documented for its role in antimicrobial, anti-inflammatory, and anticancer therapies. The specific substitution pattern in 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine positions it as a candidate for further exploration in these areas. Experimental studies have begun to elucidate its interaction with various protein targets, revealing potential mechanisms of action that warrant further investigation.

From a synthetic chemistry perspective, 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine exemplifies the elegance of transition-metal-catalyzed cross-coupling reactions. The synthesis of this compound typically involves palladium-catalyzed coupling between a dimethylindole precursor and an appropriate alkylating agent. Advances in catalytic systems have enabled more efficient and scalable preparations of such molecules, reducing barriers to their incorporation into drug discovery programs. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing single-enantiomer drugs with improved efficacy and reduced side effects.

The biological activity of 2-(1,2-dimethyl-1H-indol-3-yl)propan-1-amine has been preliminarily assessed through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with proteins involved in metabolic pathways and signal transduction cascades. In vitro experiments have shown promising results in modulating enzyme activity relevant to inflammatory responses and cellular proliferation. These findings align with the broader efforts to develop targeted therapies based on structurally diverse indole derivatives.

Future directions in the study of 2-(1,2-dimethyl-1H-indol-3-yloxy)propanal propanoate include optimizing synthetic routes for higher yields and purity, as well as conducting more extensive pharmacological evaluations. The integration of machine learning models into virtual screening campaigns could accelerate the identification of novel derivatives with enhanced properties. Additionally, exploring its role in combination therapies may uncover synergistic effects that could improve therapeutic outcomes.

In summary, CAS No 1368803 -19 - 3 represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups makes it a valuable scaffold for medicinal chemists seeking to design next-generation therapeutics. As research progresses, this compound will likely continue to contribute to advancements in drug discovery across multiple therapeutic domains.